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Compound of Interest

Compound Name: 1,4-Diacetylbenzene

Cat. No.: B086990

An In-depth Technical Guide to the Health and Safety of 1,4-Diacetylbenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations for 1,4-
diacetylbenzene, with a focus on its properties, potential hazards, and handling procedures in
a research and development setting.

Chemical and Physical Properties

1,4-Diacetylbenzene is an aromatic ketone that exists as a white to off-white or light yellow
crystalline solid at room temperature.[1][2][3] It is characterized by a faint, slightly sweet odor.

[3]

Table 1: Physical and Chemical Properties of 1,4-Diacetylbenzene
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Property Value Source
CAS Number 1009-61-6 [1]
Molecular Formula C10H1002 [1]
Molecular Weight 162.19 g/mol [1]

White to off-white/light yellow
Appearance , [1][2](3]
crystalline powder

Melting Point 111-113°C [4]
Solubility in Water 6.309 mg/L at 25 °C [3]
Vapor Pressure 0.00723 mmHg [11[2]

Toxicological Data

The toxicological properties of 1,4-diacetylbenzene have not been extensively studied.[5][6]
However, available data suggests it has low acute toxicity.[3] It is not classified as a hazardous
substance according to GHS criteria.[1]

Table 2: Summary of Toxicological Information
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Endpoint Observation Source

Acute Toxicity Low acute toxicity. [3]

May cause irritation to the
eyes, skin, and respiratory

Irritation tract.[3] Inhalation of dust can [3]
lead to coughing and throat

irritation.[3]

Skin contact might result in
Dermatitis dermatitis or allergic reactions [3]

in sensitive individuals.

No conclusive evidence of

carcinogenic activity. Not

Carcinogenicity N ] [3][5]
classified as a carcinogen by
IARC.

Genotoxicity No data available.

While specific studies on 1,4-diacetylbenzene are lacking, a computational (in silico) study on
the related isomer, 1,2-diacetylbenzene, predicted potential for neurotoxic, nephrotoxic,
endocrine-disrupting, and hepatotoxic effects.[7][8] The same study suggested that metabolism
is likely to occur via cytochrome P450 (CYP) enzymes, leading to various metabolites.[8] It is
important to note that these are predictions for a related compound and have not been
experimentally validated for 1,4-diacetylbenzene.

Hazard Identification and Classification

1,4-Diacetylbenzene is generally considered to have a low hazard profile.

Table 3: Hazard Classification
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Hazard Classification

GHS Classification Not classified as hazardous.[1]

May cause eye, skin, and respiratory irritation.

[3]

Primary Hazards

Handling and Storage Procedures

Proper handling and storage are crucial to minimize exposure and ensure safety in the
laboratory.

Experimental Protocol for Safe Handling

The following protocol outlines the recommended steps for handling 1,4-diacetylbenzene
powder in a research setting.

Objective: To safely weigh and transfer 1,4-diacetylbenzene powder for experimental use.
Materials:
e 1,4-Diacetylbenzene solid

o Appropriate personal protective equipment (PPE): safety glasses with side shields, nitrile
gloves, lab coat

e Chemical fume hood

e Spatula

e Weighing paper or boat

e Analytical balance

» Sealable container for the experiment
Procedure:

e Preparation:
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o Ensure the chemical fume hood is operational and the sash is at the appropriate height.
o Don the required PPE (safety glasses, gloves, lab coat).
o Place all necessary equipment inside the fume hood.
» Weighing:
o Tare the analytical balance with the weighing paper or boat.
o Carefully open the 1,4-diacetylbenzene container.

o Using a clean spatula, transfer the desired amount of powder onto the weighing paper.
Avoid generating dust.

o Close the 1,4-diacetylbenzene container tightly.
e Transfer:

o Carefully transfer the weighed powder into the designated experimental container.
e Cleanup:

o Clean the spatula and any contaminated surfaces within the fume hood.

o Dispose of the weighing paper and any other contaminated disposable materials in a
designated chemical waste container.

o Remove gloves and wash hands thoroughly.

Storage

Store 1,4-diacetylbenzene in a tightly closed container in a cool, dry, and well-ventilated area.

[5]

Exposure Control and Personal Protection

Table 4: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification

Safety glasses with side-shields or chemical

Eye/Face Protection
goggles.

) ) Chemical-resistant gloves (e.g., nitrile) and a lab
Skin Protection .
coat.

Not typically required under normal use with
Respiratory Protection adequate ventilation. If dust is generated, a

NIOSH-approved respirator may be necessary.

First Aid Measures

Table 5: First Aid Procedures

Exposure Route First Aid Measure

Move the person to fresh air. If not breathing,

Inhalation _ o o

give artificial respiration.
Skin Contact Wash off with soap and plenty of water.
Eye Contact Flush eyes with water as a precaution.

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person.

In all cases of significant exposure or if symptoms persist, seek medical attention.

Accidental Release Measures

In the event of a spill, avoid dust formation.[5] Sweep up the solid material and place it in a
suitable, closed container for disposal.[5] Do not let the product enter drains.[5]

Fire-Fighting Measures
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Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish a fire
involving 1,4-diacetylbenzene.[5] When heated to decomposition, it may emit carbon oxides.

[5]

Visualizations
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General Workflow for Handling Chemical Powders
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Caption: General workflow for safely handling chemical powders like 1,4-diacetylbenzene.
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Hypothetical Metabolic Pathway of Diacetylbenzene
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Caption: Hypothetical metabolic pathway based on predictions for a related isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Diacetylbenzene (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086990#health-and-safety-considerations-for-1-4-
diacetylbenzene-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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